N-[3-(1-azepanyl)propyl]-2-bromobenzamide

• IUPAC Name: N-[3-(azepan-1-yl)propyl]-2-bromobenzamide
• InChI: InChI=1S/C16H23BrN2O/c17-15-9-4-3-8-14(15)16(20)18-10-7-13-19-11-5-1-2-6-12-19/h3-4,8-9H,1-2,5-7,10-13H2,(H,18,20)
• InChI Key: WIYJQOSHWPFMEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCCNC(=O)C2=CC=CC=C2Br
• Molecular Formula: C16H23BrN2O
• Molecular Weight: 339.27 g/mol

Description

Synthesis Analysis

The synthesis of N-[3-(1-azepanyl)propyl]-2-bromobenzamide involves complex chemical reactions, often requiring specific catalysts and conditions to achieve the desired compound. For example, in a study by Zhao et al. (2010), a copper-catalyzed direct amination of ortho-functionalized haloarenes was developed, using NaN(3) as the amino source in ethanol, which could potentially be applied to the synthesis of compounds similar to N-[3-(1-azepanyl)propyl]-2-bromobenzamide (Zhao, H., Fu, H., & Qiao, R. (2010)).

Molecular Structure Analysis

The molecular structure of compounds related to N-[3-(1-azepanyl)propyl]-2-bromobenzamide can be analyzed using X-ray crystallography, spectroscopic methods, and computational modeling. For instance, Yasuoka et al. (1969) conducted a crystal structure analysis of a related compound using X-rays, revealing its crystallization in two polymorphs and the importance of hydrogen bonding in its structure (Yasuoka, N., Kasai, N., & Kakudo, M. (1969)).

Chemical Reactions and Properties

N-[3-(1-azepanyl)propyl]-2-bromobenzamide may undergo various chemical reactions, including cyclization and functionalization, depending on the presence of catalysts and reaction conditions. Aman et al. (2021) described a novel pathway for the synthesis of 3-(imino)isoindolin-1-ones through Co-catalyzed cyclization of 2-bromobenzamides, showcasing the compound's reactivity and potential for further functionalization (Aman, H., Huang, Y., Liu, Y., Tsai, Y.-L., Kim, M., Hsieh, J.-C., & Chuang, G. J. (2021)).

Physical Properties Analysis

The physical properties of N-[3-(1-azepanyl)propyl]-2-bromobenzamide, such as melting point, solubility, and crystalline structure, are essential for understanding its behavior in various environments and applications. Studies on related compounds can provide insights into these aspects, as shown by the work on crystal polymorphs and molecular interactions by Yasuoka et al. (1969) (Yasuoka, N., Kasai, N., & Kakudo, M. (1969)).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group transformations, are crucial for the application and further modification of N-[3-(1-azepanyl)propyl]-2-bromobenzamide. For example, the copper-catalyzed tandem reactions presented by Chen et al. (2015) highlight the compound's potential for creating complex structures through efficient synthesis methods (Chen, W.-l., Li, H., Gu, X., & Zhu, Y. (2015)).

Safety and Hazards

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